Cas no 67305-45-7 (methyl 2-(6-bromo-4-oxo-quinazolin-3-yl)acetate)
methyl 2-(6-bromo-4-oxo-quinazolin-3-yl)acetate Chemical and Physical Properties
Names and Identifiers
-
- 3(4H)-Quinazolineacetic acid, 6-bromo-4-oxo-, methyl ester
- methyl 2-(6-bromo-4-oxoquinazolin-3(4H)-yl)acetate
- methyl 2-(6-bromo-4-oxo-quinazolin-3-yl)acetate
- AKOS000126813
- SY323950
- 6-bromo-4-oxo-3(4H)-quinazolineacetic acid methyl ester
- WS-02467
- Oprea1_859062
- methyl 2-(6-bromo-4-oxo-3,4-dihydroquinazolin-3-yl)acetate
- MFCD02958594
- D85364
- 67305-45-7
- TQP0817
- METHYL 2-(6-BROMO-4-OXOQUINAZOLIN-3-YL)ACETATE
-
- MDL: MFCD02958594
- Inchi: 1S/C11H9BrN2O3/c1-17-10(15)5-14-6-13-9-3-2-7(12)4-8(9)11(14)16/h2-4,6H,5H2,1H3
- InChI Key: GVYDYMQWYJPXEK-UHFFFAOYSA-N
- SMILES: BrC1C=CC2=C(C=1)C(N(C=N2)CC(=O)OC)=O
Computed Properties
- Exact Mass: 295.97965g/mol
- Monoisotopic Mass: 295.97965g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 359
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 59Ų
methyl 2-(6-bromo-4-oxo-quinazolin-3-yl)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM428414-100mg |
methyl 2-(6-bromo-4-oxoquinazolin-3(4H)-yl)acetate |
67305-45-7 | 95%+ | 100mg |
$88 | 2022-08-31 | |
| Chemenu | CM428414-250mg |
methyl 2-(6-bromo-4-oxoquinazolin-3(4H)-yl)acetate |
67305-45-7 | 95%+ | 250mg |
$154 | 2022-08-31 | |
| Chemenu | CM428414-1g |
methyl 2-(6-bromo-4-oxoquinazolin-3(4H)-yl)acetate |
67305-45-7 | 95%+ | 1g |
$180 | 2022-12-09 | |
| AstaTech | D85364-0.25/G |
METHYL 2-(6-BROMO-4-OXOQUINAZOLIN-3(4H)-YL)ACETATE |
67305-45-7 | 95% | 0.25g |
$183 | 2023-09-19 | |
| AstaTech | D85364-1/G |
METHYL 2-(6-BROMO-4-OXOQUINAZOLIN-3(4H)-YL)ACETATE |
67305-45-7 | 95% | 1g |
$367 | 2023-09-19 | |
| eNovation Chemicals LLC | Y1102214-1G |
methyl 2-(6-bromo-4-oxo-quinazolin-3-yl)acetate |
67305-45-7 | 95% | 1g |
$195 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1102214-5G |
methyl 2-(6-bromo-4-oxo-quinazolin-3-yl)acetate |
67305-45-7 | 95% | 5g |
$555 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1102214-10G |
methyl 2-(6-bromo-4-oxo-quinazolin-3-yl)acetate |
67305-45-7 | 95% | 10g |
$930 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1102214-25G |
methyl 2-(6-bromo-4-oxo-quinazolin-3-yl)acetate |
67305-45-7 | 95% | 25g |
$1860 | 2024-07-21 | |
| abcr | AB577609-1 g |
Methyl 2-(6-bromo-4-oxo-quinazolin-3-yl)acetate; . |
67305-45-7 | 1g |
€298.00 | 2022-12-11 |
methyl 2-(6-bromo-4-oxo-quinazolin-3-yl)acetate Related Literature
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on methyl 2-(6-bromo-4-oxo-quinazolin-3-yl)acetate
Comprehensive Overview of Methyl 2-(6-bromo-4-oxo-quinazolin-3-yl)acetate (CAS No. 67305-45-7)
Methyl 2-(6-bromo-4-oxo-quinazolin-3-yl)acetate (CAS No. 67305-45-7) is a specialized organic compound widely recognized for its potential applications in pharmaceutical research and material science. This quinazoline derivative features a bromine substituent at the 6-position and an ester functional group, making it a versatile intermediate for synthesizing bioactive molecules. Its unique structure has garnered attention in drug discovery, particularly in targeting kinase inhibitors and antimicrobial agents.
The compound's molecular formula (C11H9BrN2O3) and molecular weight (297.11 g/mol) are critical for researchers designing novel therapeutics. Recent studies highlight its role in modulating enzyme activity, with potential implications for treating inflammatory and metabolic disorders. As interest in quinazoline-based drugs grows, methyl 2-(6-bromo-4-oxo-quinazolin-3-yl)acetate has become a focal point for optimizing drug efficacy and selectivity.
In material science, this compound's photophysical properties are under investigation for applications in organic electronics, such as OLEDs and sensors. Its bromine atom offers a reactive site for further functionalization, enabling the development of advanced polymers and coatings. Researchers are also exploring its use in catalysis, where its electron-deficient quinazoline core may facilitate unique reaction pathways.
Synthetic accessibility is another advantage of methyl 2-(6-bromo-4-oxo-quinazolin-3-yl)acetate. Standard protocols involve cyclocondensation of anthranilic acid derivatives followed by esterification. Recent advancements in green chemistry have optimized these processes to reduce waste and improve yields, aligning with the pharmaceutical industry's sustainability goals.
From a commercial perspective, demand for high-purity 67305-45-7 has risen due to its utility in high-throughput screening libraries. Suppliers now offer customized analytical certificates (HPLC, NMR) to meet stringent regulatory requirements. This trend reflects broader market shifts toward tailor-made intermediates for precision medicine.
Ongoing research addresses key questions about this compound's structure-activity relationships (SAR). Computational models predict favorable binding affinities with biological targets like EGFR and PARP, sparking innovation in cancer therapeutics. These developments coincide with rising Google searches for "quinazoline kinase inhibitors" and "brominated heterocycles drug discovery," indicating strong academic and industrial interest.
Safety profiles of methyl 2-(6-bromo-4-oxo-quinazolin-3-yl)acetate are well-documented in peer-reviewed literature. Standard handling procedures recommend personal protective equipment (PPE) during laboratory use, though it exhibits lower toxicity compared to analogous halogenated compounds. This characteristic enhances its appeal for scalable applications.
Future directions may explore its chiral derivatives for asymmetric synthesis or nanocarrier conjugation for targeted drug delivery. As the scientific community prioritizes fragment-based drug design, CAS 67305-45-7 stands poised to contribute significantly to next-generation pharmacophores.
67305-45-7 (methyl 2-(6-bromo-4-oxo-quinazolin-3-yl)acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)